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Compound of Interest

Compound Name: Calcium adipate

Cat. No.: B1218920

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of
calcium adipate monohydrate (Ca(CesHsOa4)-H20), a compound of interest in material science
and pharmaceuticals. This document details common synthesis methodologies and a full suite
of characterization techniques, presenting key quantitative data in a structured format for ease
of reference.

Synthesis Methodologies

The synthesis of calcium adipate monohydrate can be achieved through several methods,
each offering distinct advantages in controlling crystal quality and morphology. The most
common routes include neutralization reactions, single gel diffusion, and hydrothermal
synthesis.

Experimental Protocols

a) Neutralization Reaction: This is the most straightforward method for producing calcium
adipate.

» Reactants: Adipic acid (CeH1004) and Calcium Hydroxide (Ca(OH)z2).

e Procedure:
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o Dissolve adipic acid in heated deionized water.
o Prepare a stoichiometric aqueous solution of calcium hydroxide.

o Slowly add the calcium hydroxide solution to the adipic acid solution under constant

stirring.
o The reaction results in the precipitation of calcium adipate.[1]

o The precipitate is then filtered, washed with deionized water to remove any unreacted
precursors, and dried under controlled temperature to yield calcium adipate
monohydrate.

e Reaction: CeéH1004 + Ca(OH)2 —» Ca(CeHsOa4) + 2H20

b) Single Gel Diffusion Technique: This method is particularly effective for growing high-quality
single crystals suitable for X-ray diffraction analysis.[2][3]

¢ Reactants: An agueous solution of a calcium salt (e.g., calcium chloride) and an aqueous
solution of adipic acid.

e Growth Medium: Silica gel.[2]

e Procedure:

[¢]

Prepare a silica gel by acidifying a sodium silicate solution.
o Incorporate one of the reactants (e.g., calcium chloride) into the gel matrix before it sets.

o Once the gel has set, carefully pour the second reactant solution (adipic acid) over the gel
in a test tube.

o Allow the system to stand undisturbed. The adipic acid will slowly diffuse through the gel,
reacting with the calcium ions.

o This slow, diffusion-controlled process minimizes defects and promotes the growth of well-
defined single crystals over several days or weeks.[3]
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c) Hydrothermal/Solvothermal Synthesis: This technique is employed to produce well-
crystallized, three-dimensional metal-organic frameworks (MOFs) under elevated temperature
and pressure.[1]

e Reactants: A calcium salt and adipic acid.

e Procedure:

o

Combine the calcium salt and adipic acid in a solvent (typically water for hydrothermal
synthesis) within a sealed reaction vessel (autoclave).[1]

o

Heat the vessel to a specific temperature, creating high-pressure conditions.

[¢]

Maintain these conditions for a set duration to allow for the formation of the crystalline
product.

[¢]

After cooling, the resulting crystals are collected, washed, and dried.

Below is a diagram illustrating the general workflow for the synthesis of calcium adipate
monohydrate.
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A flowchart of the synthesis pathways for calcium adipate monohydrate.

Characterization of Calcium Adipate Monohydrate

A multi-technique approach is essential for the comprehensive characterization of the
structural, thermal, and spectroscopic properties of the synthesized compound.

The general workflow for characterization is depicted below.
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Workflow for the characterization of calcium adipate monohydrate.

Crystallographic Analysis

Powder X-ray Diffraction (pXRD) is used to determine the crystal structure, phase purity, and

unit cell parameters of the synthesized compound. Calcium adipate monohydrate has been

identified to crystallize in the triclinic system with the space group P-1(2).[2]

Table 1: Crystallographic Data for Calcium Adipate Monohydrate
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Parameter Value Reference
Crystal System Triclinic [11[2]
Space Group P-1(2) [1][2]

a 5.8990(3) A [2]

b 6.7985(5) A [2]

c 10.8212(6) A [2]

a 78.999(5)° [2]

B 81.831(5)° [2]

y 82.971(5)° [2]

| Z (Formula units/cell) | 2 [[2] |

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to
study the thermal stability and decomposition pathway of the compound. The thermal
degradation of calcium adipate monohydrate occurs in a characteristic three-stage process.[1]

Table 2: Thermal Decomposition Stages of Calcium Adipate Monohydrate

Temperature Mass Loss Resulting

Stage Reference
Range (°C) Event Product
. Anhydrous
Dehydration .
1 50 - 150 Calcium [1]
(Loss of H20) .
Adipate
Calcium

Decomposition of
2 250 - 400 Carbonate [1][4]

adipate chain
(CaCo0s3)

| 3| > 500 | Decarbonation (Loss of CO2) | Calcium Oxide (CaO) |[1] |
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One study confirmed the chemical formula as Ca(CsHsOa4)-H20 and noted the material's
thermal stability up to 103 °C.[2]

Spectroscopic Analysis

Fourier Transform Infrared (FTIR) and Raman spectroscopy are powerful tools for identifying
the functional groups present in the molecule and confirming the coordination of the adipate
ligand to the calcium ion.

Table 3: Key Vibrational Bands for Calcium Adipate Monohydrate

Wavenumber . .
Assignment Technique Reference
(cm™)

O-H stretching
~3437 . FTIR [1]
(coordinated water)

Asymmetric C-H
~2963 ] FTIR [2]
stretching (-CHz)

Symmetric C-H
~2876 _ FTIR [2]
stretching (-CHz)

Asymmetric stretching
~1601 FTIR [2][3]
of carboxylate (COO)

Symmetric stretching
~1410 FTIR [2][3]
of carboxylate (COO™)

Asymmetric C-C
~1225 _ FTIR [2]
stretching

| ~1090 | Symmetric C-C stretching | FTIR |[2] |

The broad absorption band around 3437 cm~1 is direct evidence of the presence of water in the
crystal structure, confirming the monohydrate form.[1] The distinct peaks for the asymmetric
and symmetric stretching of the carboxylate groups confirm the formation of the salt.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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